Cas no 18680-30-3 ((1S,2S,5R)-(+)-2,10-Epoxypinane)

• Product Name: (1S,2S,5R)-(+)-2,10-Epoxypinane
• CAS No: 18680-30-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 187125
• Update Time: 2023-08-02

(1S,2S,5R)-(+)-2,10-Epoxypinane Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[3.1.1]heptane-2,2'-oxirane],6,6-dimethyl-, [1S-(1a,2b,5a)]- (9CI)
• [1S-(1alpha,2alpha,5alpha)]-6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]
• 6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]
• Einecs 242-498-4
• (1S,2S,5R)-(+)-2,10-Epoxypinane
• Pinane, 2,10-epoxy-, (1S,2S,5R)-(+)-
• (1S,2S,5R)-6,6-Dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]
• (1S-(1alpha,2beta,5alpha))-6,6-Dimethylspiro(bicyclo(3.1.1)heptane-2,2'-oxirane)

• Inchi： 1S/C10H16O/c1-9(2)7-3-4-10(6-11-10)8(9)5-7/h7-8H,3-6H2,1-2H3/t7-,8+,10-/m1/s1
• InChI Key： OUXAABAEPHHZPC-KHQFGBGNSA-N
• SMILES： O1C[C@]21CC[C@@H]1C[C@H]2C1(C)C

Computed Properties

• Exact Mass: 152.120115
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 1.04
• Boiling Point: 202.1°Cat760mmHg
• Flash Point: 54.4°C
• Refractive Index: 1.513